Cas no 951884-91-6 (2-Ethyl-4'-iodobenzophenone)

• Product Name: 2-Ethyl-4'-iodobenzophenone
• CAS No: 951884-91-6
• MF: C₁₅H₁₃IO
• MW: 336.167596578598
• CID: 4722001
• Update Time: 2025-08-05

2-Ethyl-4'-iodobenzophenone Chemical and Physical Properties

Names and Identifiers

• 2-ETHYL-4'-IODOBENZOPHENONE
• (2-Ethylphenyl)(4-iodophenyl)methanone
• BC6234904
• 2-Ethyl-4'-iodobenzophenone

• Inchi： 1S/C15H13IO/c1-2-11-5-3-4-6-14(11)15(17)12-7-9-13(16)10-8-12/h3-10H,2H2,1H3
• InChI Key： ZAOPLTBXCKQXTJ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C1C=CC=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Topological Polar Surface Area: 17.1

Additional information on 2-Ethyl-4'-iodobenzophenone

2-Ethyl-4'-iodobenzophenone: A Comprehensive Overview

2-Ethyl-4'-iodobenzophenone (CAS No: 951884-91-6) is a versatile aromatic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound, characterized by its unique structure featuring a benzophenone backbone with an ethyl group and an iodine substituent, exhibits a range of interesting chemical properties and potential applications. In this article, we delve into the structural features, synthesis methods, physical properties, and the latest research advancements related to 2-Ethyl-4'-iodobenzophenone.

The molecular structure of 2-Ethyl-4'-iodobenzophenone consists of two phenyl rings connected by a ketone group. The ethyl group is attached to one phenyl ring at the para position, while the iodine atom is positioned at the meta position relative to the ketone group on the other phenyl ring. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable building block in organic chemistry. The presence of the iodine atom also introduces reactivity that can be exploited in various synthetic transformations.

One of the key areas where 2-Ethyl-4'-iodobenzophenone has shown promise is in drug discovery. Recent studies have highlighted its potential as a scaffold for developing bioactive molecules with anti-inflammatory, antioxidant, and anticancer properties. For instance, researchers have explored its ability to act as a precursor for synthesizing compounds that inhibit key enzymes involved in inflammatory pathways. The iodine substituent plays a crucial role in modulating the bioavailability and pharmacokinetics of these derivatives.

In addition to its pharmaceutical applications, 2-Ethyl-4'-iodobenzophenone has found utility in materials science. Its aromaticity and conjugated system make it suitable for applications in organic electronics. Recent advancements have demonstrated its use as a component in organic semiconductors and light-emitting materials. The compound's ability to undergo π–π interactions and its high thermal stability are advantageous for these applications.

The synthesis of 2-Ethyl-4'-iodobenzophenone typically involves multi-step organic reactions. A common approach includes Friedel-Crafts acylation followed by iodination. Researchers have optimized these steps to achieve high yields and purity. For example, the use of specific catalysts and reaction conditions has been shown to enhance the efficiency of the acylation step while minimizing side reactions.

From a physical property standpoint, 2-Ethyl-4'-iodobenzophenone exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands due to the conjugated aromatic system, which are critical for its applications in optoelectronic materials.

Recent research has also focused on the catalytic applications of 2-Ethyl-4'-iodobenzophenone. Its ability to act as a ligand or catalyst precursor has been explored in transition metal-catalyzed reactions. For instance, studies have shown that it can facilitate cross-coupling reactions under mild conditions, making it a valuable tool in modern organic synthesis.

In conclusion, 2-Ethyl-4'-iodobenzophenone (CAS No: 951884-91-6) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, reactivity, and tunable properties make it an essential molecule for researchers seeking innovative solutions in drug discovery, materials science, and catalysis. As ongoing studies continue to uncover new applications and insights into this compound's behavior, its role in advancing scientific knowledge is expected to grow further.